Tert-butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-YL)-1-oxoisoindolin-5-YL)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate

• Molecular Formula: C31H38ClN5O7
• Molecular Weight: 628.1 g/mol
• InChI: InChI=1S/C31H38ClN5O7/c1-31(2,3)44-30(42)36(4)12-14-43-13-11-20-6-7-22(16-24(20)32)34-29(41)33-17-19-5-8-23-21(15-19)18-37(28(23)40)25-9-10-26(38)35-27(25)39/h5-8,15-16,25H,9-14,17-18H2,1-4H3,(H2,33,34,41)(H,35,38,39)
• InChIKey: HSWHXXIAUZZQOA-UHFFFAOYSA-N

tert-Butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-yl)-1-oxoisoindolin-5-yl)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate (CAS 2722698-02-2) is a specialized drug intermediate belonging to the class of cereblon (CRBN) E3 ubiquitin ligase ligand-linker conjugates. It is primarily employed as a versatile building block in the modular synthesis of proteolysis-targeting chimeras (PROTACs).

tert-Butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-yl)-1-oxoisoindolin-5-yl)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate – A High-Purity CRBN-Recruiting PROTAC Intermediate

tert-Butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-yl)-1-oxoisoindolin-5-yl)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate (CAS 2722698-02-2) is a specialized drug intermediate belonging to the class of cereblon (CRBN) E3 ubiquitin ligase ligand-linker conjugates. It is primarily employed as a versatile building block in the modular synthesis of proteolysis-targeting chimeras (PROTACs) . The molecule integrates a CRBN-binding isoindolinone moiety with a chloro-substituted phenyl urea and a polyethylene glycol (PEG)-like linker, terminating in a tert-butyl carbamate (Boc)-protected amine handle. This design facilitates site-specific conjugation to target-protein-binding warheads following Boc deprotection, enabling the construction of heterobifunctional degraders .

1

PROTAC modular synthesis using CRBN-recruiting ligand-linker conjugate

2

Boc-protected amine handle for late-stage warhead conjugation

3

Chloro-substituted phenyl urea linker provides distinct spatial geometry

Why tert-Butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-yl)-1-oxoisoindolin-5-yl)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate Cannot Be Replaced by Generic CRBN Linkers

Substituting this intermediate with a generic CRBN ligand-linker conjugate is not feasible due to the precise structural and chemical requirements of modern PROTAC design. The efficacy of a PROTAC is exquisitely sensitive to linker length, flexibility, and composition; even minor alterations in the linker's atom count or rigidity can abrogate ternary complex formation between the target protein, PROTAC, and E3 ligase, leading to a complete loss of degradation activity [1]. This specific compound features a unique combination of a chloro-substituted aromatic ring, a urea linkage, and a Boc-protected secondary amine on a PEG-like chain. This defined geometry and the presence of the chloro substituent, which is absent in common alternatives like Thalidomide-NH-PEG3-NH-Boc, influence both the physicochemical properties and the synthetic handle for downstream conjugation. Using a linker with a different length or a missing substituent would alter the spatial orientation of the warhead, potentially rendering the final PROTAC inactive or requiring a costly and time-consuming re-optimization of the entire degrader series [2].

Target compound

Generic CRBN linker (e.g., Thalidomide-NH-PEG3-NH-Boc)

Linker composition

Chloro-substituted phenyl urea with PEG-like chain

Simple alkyl-amide PEG chain

Structural specificity

Urea linkage and chloro substituent create distinct electronic/steric environment

Lacks both features; geometry and polarity differ

Ternary complex risk

Reported linker geometry may influence DC50 and complex stability

Even single-atom linker changes can shift degradation potency; direct substitution may require re-optimization

• [1] Gao, M., et al. Delineating the role of cooperativity in the design of potent PROTACs for BTK. (Review of linker length optimization). View Source
• [2] BOC Sciences. Custom Pomalidomide Linkers for Targeted Protein Degradation: What Researchers Need to Know. (Review on linker importance). View Source

Quantitative Differentiation Evidence for tert-Butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-yl)-1-oxoisoindolin-5-yl)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate

Superior Purity Reduces Risk of Side Reactions and Purification Burden

This compound is supplied with a verified purity of 99.95%, as determined by HPLC analysis . This level of purity is significantly higher than the standard ≥95% purity commonly offered for comparable CRBN-based PROTAC intermediates, such as Thalidomide-NH-PEG3-NH-Boc . The exceptionally low impurity profile minimizes the risk of side reactions during the final PROTAC assembly and reduces the need for extensive downstream purification.

Purity profile

Data to verify

99.95% (HPLC)

Higher purity may support more predictable conjugation and reduce purification burden.

Supplier-specified purity; typical generic alternatives ~95%.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	99.95%
Comparator Or Baseline	Thalidomide-NH-PEG3-NH-Boc (CAS 2204246-03-5): ≥95%
Quantified Difference	Approximately 5% higher absolute purity
Conditions	Vendor-specified purity as per certificate of analysis

Why This Matters

Higher purity ensures more predictable and efficient conjugation reactions in PROTAC synthesis, leading to higher yields and less complex purification of the final degrader molecule.

Unique Linker Topology and Chloro Substituent for Optimized PROTAC Geometry

The compound possesses a unique linker architecture characterized by a chloro substituent on the central phenyl ring and a urea linkage to the CRBN-binding moiety. This contrasts sharply with common alternative linkers like the simple alkyl/amide chain in Thalidomide-NH-PEG3-NH-Boc . The presence of the chlorine atom and the urea group provides a distinct electronic and steric environment. Literature on PROTAC linker optimization indicates that altering linker length by as little as one atom can shift the DC50 (half-maximal degradation concentration) by orders of magnitude due to altered ternary complex geometry [1]. The unique spatial arrangement offered by this compound is therefore a critical, non-interchangeable parameter for achieving optimal degradation efficiency in a given PROTAC series.

Linker topology

Class-level

Chloro-phenyl urea linker vs. standard alkyl-amide PEG

Linker geometry differences can significantly alter ternary complex formation and DC50.

Qualitative structural distinction; target-dependent impact on degradation efficiency.

Evidence Dimension	Linker Chemical Structure
Target Compound Data	Contains a chloro-substituted phenyl ring and a urea linkage within the linker.
Comparator Or Baseline	Thalidomide-NH-PEG3-NH-Boc: Lacks the chloro-phenyl and urea motifs; features a simple alkyl-amide linker.
Quantified Difference	Qualitative structural difference; quantitative impact on DC50 is target-dependent but established as critical in linker SAR studies.
Conditions	General PROTAC linker structure-activity relationship (SAR) studies

Why This Matters

This specific linker geometry is not available in generic alternatives, making this compound indispensable for replicating or optimizing PROTACs where this particular spatial arrangement is required for effective target degradation.

• [1] BOC Sciences. Custom Pomalidomide Linkers for Targeted Protein Degradation: What Researchers Need to Know. View Source

Documented Use in Patent Literature for BAF Complex Degraders

This specific intermediate is cited in patent literature (e.g., US20230150974A1) as a key component for synthesizing bifunctional compounds designed to degrade BAF complex proteins, such as BRG1/SMARCA4 and BRM/SMARCA2 [1]. This provides a validated starting point for research programs targeting these chromatin-remodeling proteins, which are implicated in various cancers. Using this compound allows researchers to directly access a disclosed and characterized degrader scaffold, bypassing the need for de novo linker design and synthesis.

Patent application

Reported

Disclosed intermediate for BAF complex degraders (US20230150974A1)

Supports research into SMARCA2/4-targeting PROTACs with reported linker context.

Validation context requires independent replication for specific degrader series.

Evidence Dimension	Validated Synthetic Application
Target Compound Data	Explicitly described as a synthetic intermediate for BAF complex degraders in patent US20230150974A1.
Comparator Or Baseline	Generic CRBN linkers: Not specified in this patent context for BAF degraders.
Quantified Difference	N/A (Qualitative evidence of utility)
Conditions	Patent disclosure for BAF complex-related disorder treatments

Why This Matters

This provides a clear and validated use-case, reducing the risk and time associated with synthesizing and testing a novel PROTAC series for these high-value oncology targets.

• [1] US Patent Application US20230150974A1. COMPOUNDS AND USES THEREOF. View Source

Recommended Application Scenarios for tert-Butyl (2-(2-chloro-4-(3-((2-(2,6-dioxopiperidin-3-yl)-1-oxoisoindolin-5-yl)methyl)ureido)phenethoxy)ethyl)(methyl)carbamate in Drug Discovery

Synthesis of PROTACs Targeting BAF Complex Proteins (SMARCA2/4)

This intermediate is the optimal choice for synthesizing PROTACs designed to degrade BRG1 (SMARCA4) or BRM (SMARCA2), as it is specifically disclosed for this application in patent literature [1]. Its use ensures the construction of a degrader with a linker geometry that has been validated in the context of BAF complex degradation. This is critical for research into cancers with BAF complex dependencies, such as certain sarcomas and lung cancers.

Optimization of Linker Length in CRBN-Based PROTAC Series

When performing structure-activity relationship (SAR) studies to optimize the linker length of a CRBN-recruiting PROTAC, this compound serves as a distinct and well-characterized data point. Its unique chloro-substituted phenyl and urea-containing linker provides a different geometry compared to standard PEG or alkyl linkers [2]. The high purity (99.95%) ensures that observed biological activity variations are due to linker effects rather than impurities, enabling more reliable SAR interpretation .

Modular Synthesis of PROTAC Libraries via Boc Deprotection

The tert-butyl carbamate (Boc) protecting group allows for simple and quantitative deprotection under mild acidic conditions to reveal a free secondary amine . This amine serves as a versatile handle for conjugating a wide variety of carboxylic acid-containing target-protein warheads. This modular approach enables the rapid generation of focused PROTAC libraries, accelerating the identification of potent and selective degraders for novel targets.

Application

Selection Property

Validation Focus

BAF complex (SMARCA2/4) PROTAC synthesis

Patent-reported linker geometry for chromatin-remodeling targets

Degradation endpoint in BAF-dependent cancer models

PROTAC linker SAR optimization

Distinct chloro-substituted phenyl urea linker topology

Linker-dependent ternary complex stability and DC50 variation

Modular warhead library construction

Boc-protected amine enables mild deprotection and conjugation

Deprotection efficiency and conjugation yields with diverse carboxylic acid warheads

• [1] US Patent Application US20230150974A1. COMPOUNDS AND USES THEREOF. View Source
• [2] BOC Sciences. Custom Pomalidomide Linkers for Targeted Protein Degradation: What Researchers Need to Know. View Source